Cas no 115964-19-7 (3,4-dichloro-1H-pyrazole-5-carboxylic acid)

• Product Name: 3,4-dichloro-1H-pyrazole-5-carboxylic acid
• CAS No: 115964-19-7
• MF: C₄H₂Cl₂N₂O₂
• MW: 180.976878643036
• CID: 1205481
• PubChem ID: 57446995
• Update Time: 2025-04-20

3,4-dichloro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-dichloro-1h-pyrazole-3-carboxylic Acid
• 3,4-dichloro-1H-pyrazole-5-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 4,5-dichloro-
• SKSVXZSMMGPUJO-UHFFFAOYSA-N
• 4,5-dichloropyrazole-3-carboxylic acid
• CS-0451943
• AB65800
• 4,5-DICHLORO-1H-PYRAZOLE-3-CARBOXYLICACID
• SCHEMBL2763438
• 115964-19-7
• DB-357655
• F12449
• AKOS023838756
• AMY11931

• Inchi： 1S/C4H2Cl2N2O2/c5-1-2(4(9)10)7-8-3(1)6/h(H,7,8)(H,9,10)
• InChI Key： SKSVXZSMMGPUJO-UHFFFAOYSA-N
• SMILES： ClC1=C(NN=C1C(=O)O)Cl

Computed Properties

• Exact Mass: 179.94946
• Monoisotopic Mass: 179.9493327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.857±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),
• PSA: 65.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives